Cas no 1047632-29-0 (ceratinophenol A)

• Product Name: ceratinophenol A
• CAS No: 1047632-29-0
• Molecular Formula: C₁₀H₁₁BrO₅
• Molecular Weight: 291.095
• CID: 2035805
• PubChem ID: 25016408

ceratinophenol A Properties

Names and Identifiers

• ceratinophenol A
• CHEMBL466797
• CERATINOPHENOL A
• ethyl 5-bromo-2,3-dihydroxy-6-methoxybenzoate
• 1047632-29-0

• InChIKey： RBPFPIQYTCTEBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11BrO5/c1-3-16-10(14)7-8(13)6(12)4-5(11)9(7)15-2/h4,12-13H,3H2,1-2H3
• SMILES： CCOC(=O)c1c(O)c(O)cc(Br)c1OC

Computed Properties

• Exact Mass: 289.97899Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 289.97899Da
• Heavy Atom Count: 16
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.514
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives